DICERIUM TRIOXIDE

• CAS No.: 11129-18-3
• Molecular Formula: Ce2O3
• Molecular Weight: 328.23 g/mol
• IUPAC Name: cerium(3+);oxygen(2-)
• InChI: InChI=1S/2Ce.3O/q2*+3;3*-2
• InChI Key: DRVWBEJJZZTIGJ-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[Ce+3].[Ce+3]

Description

DICERIUM TRIOXIDE is a useful research compound. Its molecular formula is Ce2O3 and its molecular weight is 328.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A zirconium-cerium-lanthanum composite oxide (Powder A5) was prepared according to the procedure of Example 1 while changing the amounts of zirconium oxychloride, cerium, and lanthanum to be used so as to form a weight ratio of 40 g of zirconium oxide, 10 g of cerium oxide, and 10 g of lanthanum oxide.

Synthesis routes and methods II

Procedure details

A zirconium-cerium-lanthanum composite oxide (Powder A1) was obtained by hydrolyzing a zirconium oxychloride solution thereby obtaining zirconium hydroxide, adding an aqueous nitric acid solution of cerium and lanthanum to the zirconium hydroxide and mixing them together, neutralizing the resultant mixture by addition of an alkali, washing, drying at 120° C. for two hours and calcining at 700° C. for one hour the product of neutralization, with the relevant components used in amounts calculated to form a weight ratio of 40 g of zirconium oxide, 20 g of cerium oxide, and 15 g of lanthanum oxide.

Synthesis routes and methods III

Procedure details

A zirconium-cerium-lanthanum composite oxide (Powder A2) was obtained according to the procedure of Example 1 while changing the amounts of zirconium oxychloride, cerium, and lanthanum to be used so as to form a weight ratio of 25 g of zirconium oxide, 12.5 g of cerium oxide, and 9.5 g of lanthanum oxide.

Synthesis routes and methods IV

Procedure details

Example 73 was repeated except that before aging a solution of cerium nitrate and a solution of ammonium vanadate were added sufficient to obtain about 8% by weight of cerium as cerium oxide and 4% by weight of vanadium as vanadium oxide on the final product based on the Al2O3 content. The rest of the processing was the same. XRD analysis indicated the products were Alumina doped with anionic clay.